Cas no 1803735-54-7 (2,3-Dimethyl-5-hydroxybenzyl bromide)

• Product Name: 2,3-Dimethyl-5-hydroxybenzyl bromide
• CAS No: 1803735-54-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5004785
• Update Time: 2025-10-28

2,3-Dimethyl-5-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5-hydroxybenzyl bromide

• Inchi： 1S/C9H11BrO/c1-6-3-9(11)4-8(5-10)7(6)2/h3-4,11H,5H2,1-2H3
• InChI Key： QRAOFMSHSMVRRS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C)C=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2,3-Dimethyl-5-hydroxybenzyl bromide

2,3-Dimethyl-5-Hydroxybenzyl Bromide (CAS No 1803735-54-7): A Comprehensive Overview

2,3-Dimethyl-5-hydroxybenzyl bromide, identified by the CAS registry number 1803735-54-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group substituted with methyl and hydroxyl groups at specific positions. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 2,3-dimethyl-5-hydroxybenzyl bromide consists of a benzene ring with methyl groups at positions 2 and 3, a hydroxyl group at position 5, and a bromine atom attached to the benzyl position. This configuration not only influences its physical properties but also plays a crucial role in its reactivity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive agents targeting specific cellular pathways.

One of the most notable advancements in the study of 2,3-dimethyl-5-hydroxybenzyl bromide involves its role as an intermediate in the synthesis of complex organic molecules. Researchers have demonstrated that this compound can serve as a versatile building block for constructing bioactive compounds with potential therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to synthesize derivatives with enhanced pharmacokinetic profiles.

In terms of synthesis, 2,3-dimethyl-5-hydroxybenzyl bromide is typically prepared through bromination reactions involving the corresponding alcohol derivative. The reaction conditions are carefully optimized to ensure high yield and purity. Recent innovations in catalytic methods have further streamlined this process, making it more efficient and environmentally friendly.

The application of 2,3-dimethyl-5-hydroxybenzyl bromide extends beyond organic synthesis. It has been employed in various analytical techniques to study reaction mechanisms and stereochemical outcomes. For example, its use as a substrate in enantioselective catalysis has provided valuable insights into asymmetric synthesis strategies.

From an environmental perspective, understanding the fate and transport of 2,3-dimethyl-5-hydroxybenzyl bromide in different ecosystems is critical for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current eco-friendly chemical design principles.

In conclusion, 2,3-dimethyl-5-hydroxybenzyl bromide (CAS No 1803735-54-7) stands out as a significant molecule in contemporary chemical research. Its unique structure, versatile reactivity, and potential applications make it an essential compound for advancing both academic and industrial objectives. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.